N-(2,5-dimethylphenyl)-2-[[3-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[[3-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H21N5OS/c1-14-5-8-17(9-6-14)22-25-24-19-10-11-21(26-27(19)22)29-13-20(28)23-18-12-15(2)4-7-16(18)3/h4-12H,13H2,1-3H3,(H,23,28)
• InChI Key: WLYRXICBUDKFNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)NC4=C(C=CC(=C4)C)C
• Molecular Formula: C22H21N5OS
• Molecular Weight: 403.5 g/mol

Description

N-(2,5-dimethylphenyl)-2-[[3-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C22H21N5OS and its molecular weight is 403.5. The purity is usually 95%.
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Scientific Research Applications

• Anticancer Potential : Derivatives of 1,2,4-triazolo[4,3-b]pyridazin, a related compound, have been synthesized and evaluated for anticancer activity. For instance, [(1,5-Dimethyl-3-phenyl-1H-[1,2,4]triazolo[4′,3′:1,2]pyrimido[4,5-e][1,3,4]oxadiazin-7-yl) sulfanyl]methyl cyanide showed promising results against various cancer cell lines, including HeLa, MCF-7, and HepG2 (Bakavoli et al., 2010).

• Fungicidal Activity : A study conducted on 6-hetaryl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles and 7-hetaryl[1,3,4]thiadiazolo[2,3-c][1,2,4]triazines, which are structurally related, revealed fungicidal activity in the pyrazolyl-substituted derivatives (El-Telbani et al., 2007).

• Biological Properties : The synthesis and biological assessment of [[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides with an 1,2,4-oxadiazol cycle in positions 6, 7, and 8 were studied. These compounds demonstrated interesting biological properties (Karpina et al., 2019).

• Antiexudative Activity : Derivatives of 1,2,4-triazol have been explored for their antiexudative properties, indicating potential in developing new effective drugs for various diseases (Chalenko et al., 2019).

• PI3Ks Inhibitor Modification : N-(6-(2-Methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide, a compound with a similar structure, was modified to reduce toxicity and retain antiproliferative activity, suggesting a potential as a cancer therapeutic agent (Wang et al., 2015).

• Antiproliferative Activity : The antiproliferative activity of 2-(([1,2,4]triazolo[4,3-b]- pyridazin-6-yloxy)methyl)-2,4-dimethyl-3,4-dihydro-2Hbenzo[b][1,4]oxazine derivatives was explored, with some compounds showing promising results against endothelial and tumor cells (Ilić et al., 2011).

• Cytotoxic Evaluation in Human Cancer Cell Lines : Pyrimidooxadiazine and triazolopyrimidooxadiazine derivatives were evaluated for their cytotoxic effects in various human malignant cancer cell lines, showing dose-dependent inhibition of cell growth (Mousavi et al., 2015).